![molecular formula C18H21FN2S B4648879 N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea](/img/structure/B4648879.png)
N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea
Overview
Description
N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, also known as DMTF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and drug discovery. DMTF is a thiourea derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea is not fully understood, but it has been shown to inhibit the activity of various enzymes and proteins, including histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has also been shown to induce apoptosis, or programmed cell death, in cancer cells, indicating its potential use as an anti-cancer agent.
Biochemical and Physiological Effects:
N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and inhibition of inflammation. It has also been shown to exhibit anti-viral activity against various viruses, including the influenza virus and the human immunodeficiency virus (HIV).
Advantages and Limitations for Lab Experiments
N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has several advantages for lab experiments, including its high yield of synthesis, its ability to inhibit the activity of various enzymes and proteins, and its potential use as a therapeutic agent for the treatment of various diseases. However, N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea also has some limitations, including its potential toxicity and its limited solubility in water.
Future Directions
There are several future directions for the study of N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea, including the development of more efficient and selective synthesis methods, the identification of its molecular targets and pathways, and the evaluation of its potential use as a therapeutic agent for the treatment of various diseases. Further studies are also needed to determine the safety and toxicity of N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea and its potential side effects.
Scientific Research Applications
N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has been extensively studied for its potential applications in various fields, including medicinal chemistry and drug discovery. It has been shown to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-viral activities. N-[1-(2,4-dimethylphenyl)ethyl]-N'-(4-fluorobenzyl)thiourea has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and viral infections.
properties
IUPAC Name |
1-[1-(2,4-dimethylphenyl)ethyl]-3-[(4-fluorophenyl)methyl]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2S/c1-12-4-9-17(13(2)10-12)14(3)21-18(22)20-11-15-5-7-16(19)8-6-15/h4-10,14H,11H2,1-3H3,(H2,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARIGVURYRMAIFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)NC(=S)NCC2=CC=C(C=C2)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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